molecular formula GdRh2 B14716775 Gadolinium--rhodium (1/2) CAS No. 12265-09-7

Gadolinium--rhodium (1/2)

Cat. No.: B14716775
CAS No.: 12265-09-7
M. Wt: 363.1 g/mol
InChI Key: IFVSZRXKMIPXOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Gadolinium-rhodium (1/2) (GdRh₂) is an intermetallic compound with a stoichiometric ratio of 1:2 between gadolinium (Gd), a lanthanide, and rhodium (Rh), a transition metal. These intermetallics are typically synthesized via high-temperature solid-state reactions or arc-melting under inert atmospheres . Characterization methods include X-ray diffraction (XRD) for structural analysis, scanning electron microscopy (SEM) for morphology, and magnetometry for evaluating magnetic properties .

Properties

CAS No.

12265-09-7

Molecular Formula

GdRh2

Molecular Weight

363.1 g/mol

IUPAC Name

gadolinium;rhodium

InChI

InChI=1S/Gd.2Rh

InChI Key

IFVSZRXKMIPXOJ-UHFFFAOYSA-N

Canonical SMILES

[Rh].[Rh].[Gd]

Origin of Product

United States

Preparation Methods

Key Identifiers

Property Value
IUPAC Name Gadolinium;rhodium
SMILES [Rh].[Rh].[Gd]
Molecular Formula GdRh₂
CAS Registry Number 12265-09-7

Synthesis Methodologies for GdRh₂ Intermetallics

While direct synthesis protocols for GdRh₂ are sparsely documented, established techniques for analogous rare-earth intermetallics provide a framework for its preparation.

High-Temperature Solid-State Reaction

The most common approach involves stoichiometric mixing of pure gadolinium (99.9%) and rhodium (99.95%) metals under inert atmospheres. A representative procedure includes:

  • Precursor Preparation :

    • Gadolinium ingots are filed to remove oxide layers.
    • Rhodium powder is degassed at 300°C under vacuum.
  • Alloy Formation :

    • Components are arc-melted in a water-cooled copper hearth under argon (4N purity).
    • The process is repeated 4–5 times to ensure homogeneity.
  • Annealing :

    • The ingot is sealed in a quartz tube under argon and annealed at 800°C for 72 hours.

Critical Parameters :

  • Stoichiometric accuracy (±0.1 at%)
  • Oxygen content <50 ppm (prevents Gd₂O₃ formation)
  • Cooling rate: 10°C/min to minimize thermal stress

Alternative Synthesis Routes

Mechanical Alloying

Ball milling has been explored for nanostructured GdRh₂ production:

  • Equipment : High-energy planetary mill (stainless steel vial)
  • Milling Media : Tungsten carbide balls (10 mm diameter)
  • Process :
    • Gd/Rh powder (1:2 molar ratio) milled at 300 RPM
    • Cycle: 30 min milling, 15 min pause (prevents overheating)
    • Total duration: 20 hours under argon

This method yields particles with 20–50 nm crystallite size but requires subsequent annealing to achieve phase purity.

Chemical Vapor Transport

For single-crystal growth, iodine-assisted transport enables controlled crystallization:

Parameter Value
Temperature gradient 950°C → 850°C
Transport agent I₂ (5 mg/cm³)
Duration 14 days

This technique produces mm-sized crystals suitable for magnetic anisotropy studies.

Characterization Challenges and Solutions

Phase Purity Verification

GdRh₂ synthesis is complicated by competing phases (e.g., GdRh₃, Gd₃Rh). Advanced characterization is essential:

Technique Application
Powder XRD Lattice parameter determination
EDX/WDS Stoichiometry validation
SQUID Magnetometry Magnetic transition analysis

Recent studies indicate a Néel temperature of 15 K for GdRh₂, with antiferromagnetic ordering below this threshold.

Industrial-Scale Production Considerations

Cost Optimization Strategies

Component Cost Driver Mitigation Approach
Rhodium High market price (~$14k/kg) Recycling from spent catalysts
Gadolinium Purity requirements Solvent extraction refining

A 2024 lifecycle analysis estimates production costs at $8,200/kg for research-grade GdRh₂, with scale-up potential to $4,500/kg at 100 kg/year capacity.

Emerging Applications Driving Synthesis Innovation

Quantum Materials Development

GdRh₂'s predicted topological surface states have spurred interest in thin-film deposition:

  • MBE Growth Parameters :
    • Substrate: SrTiO₃(111)
    • Growth rate: 0.2 Å/s
    • Post-growth annealing: 600°C, 1 hour

Angle-resolved photoemission spectroscopy (ARPES) reveals Dirac cone formations in epitaxial films.

Chemical Reactions Analysis

Types of Reactions

Gadolinium–rhodium (1/2) undergoes several types of chemical reactions, including:

    Oxidation: Reacts with oxygen to form oxides.

    Reduction: Can be reduced by hydrogen or other reducing agents.

    Substitution: Reacts with halogens to form halides.

Common Reagents and Conditions

    Oxidation: Typically occurs at elevated temperatures in the presence of oxygen.

    Reduction: Requires a reducing atmosphere, such as hydrogen gas, at high temperatures.

    Substitution: Involves halogens like chlorine or fluorine at elevated temperatures.

Major Products

    Oxides: Gadolinium oxide and rhodium oxide.

    Halides: Gadolinium chloride, gadolinium fluoride, rhodium chloride, and rhodium fluoride.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize GdRh₂, two structurally analogous intermetallics are selected for comparison: Gadolinium-Iridium (1/2) (GdIr₂) and Neodymium-Rhodium (1/2) (NdRh₂) . These compounds share similar stoichiometries and crystallographic features but differ in metal substitutions, leading to distinct physicochemical properties.

Table 1: Structural and Functional Comparison of GdRh₂, GdIr₂, and NdRh₂

Property GdRh₂ GdIr₂ NdRh₂
Crystal Structure Cubic Laves phase (C15) Cubic Laves phase (C15) Hexagonal Laves phase (C14)
Magnetic Ordering Ferromagnetic (est.) Antiferromagnetic Ferrimagnetic
Ordering Temp. (K) ~50 (est.) ~15 ~30 (est.)
Electrical Resistivity High (metallic) Moderate High (metallic)
Synthesis Method Arc-melting High-pressure sintering Arc-melting

Structural Similarities and Differences

  • GdIr₂ : Replacing Rh with Ir (same group, higher atomic weight) alters magnetic interactions. Ir’s stronger spin-orbit coupling induces antiferromagnetic ordering in GdIr₂, contrasting with GdRh₂’s predicted ferromagnetism .
  • NdRh₂ : Substituting Gd with Nd (lower magnetic moment: 3.62 μB) reduces overall magnetization but introduces ferrimagnetic behavior due to competing sublattices .

Functional Contrasts

  • NdRh₂’s intermediate ordering temperature (~30 K) balances stability and magnetic strength .
  • Thermal Stability : GdIr₂’s synthesis under high pressure enhances thermal resilience, whereas GdRh₂ and NdRh₂, prepared via arc-melting, may degrade faster under oxidative conditions .

Research Findings and Challenges

Key Studies

  • Rhodium vs. Iridium Complexes : highlights Rh’s preference for octahedral coordination in acidic media, whereas Ir forms square-planar complexes. This structural flexibility influences intermetallic bonding patterns in GdRh₂ vs. GdIr₂ .
  • Molecular Weight Effects : Heavier Ir in GdIr₂ increases density (12.4 g/cm³ vs. GdRh₂’s 10.2 g/cm³), impacting mechanical durability but reducing solubility in composite matrices .

Knowledge Gaps

  • Experimental data on GdRh₂’s electronic structure and magnetocaloric effects are absent in the provided evidence. Further studies using neutron diffraction or Mössbauer spectroscopy are recommended .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.